(2-Benzylsulfanyl-4,5-dihydroimidazol-1-yl)-(3-chlorophenyl)methanone

• IUPAC Name: (2-benzylsulfanyl-4,5-dihydroimidazol-1-yl)-(3-chlorophenyl)methanone
• InChI: InChI=1S/C17H15ClN2OS/c18-15-8-4-7-14(11-15)16(21)20-10-9-19-17(20)22-12-13-5-2-1-3-6-13/h1-8,11H,9-10,12H2
• InChI Key: PXOYNVADENGEEZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=N1)SCC2=CC=CC=C2)C(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C17H15ClN2OS
• Molecular Weight: 330.8 g/mol
• CAS No.: 851863-93-9

Description

(2-Benzylsulfanyl-4,5-dihydroimidazol-1-yl)-(3-chlorophenyl)methanone is a useful research compound. Its molecular formula is C17H15ClN2OS and its molecular weight is 330.83. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

• A study demonstrated an efficient approach for the regioselective synthesis of heterocyclic amides, which could be related to the synthesis processes involving compounds like (2-Benzylsulfanyl-4,5-dihydroimidazol-1-yl)-(3-chlorophenyl)methanone (Moreno-Fuquen et al., 2019).
• Research on benzimidazole derivatives provides insights into their crystal structure, spectroscopic properties, and theoretical studies, which could be relevant for understanding similar compounds (Saral et al., 2017).

Biological and Antimicrobial Activity

• Novel substituted benzimidazole derivatives, structurally related to the compound , have shown promising antimicrobial activity and cytotoxicity, suggesting potential biomedical applications (Shankar et al., 2018).
• A study on aminobenzophenones, which share some structural similarities, revealed their significant anti-inflammatory activity and p38 MAP kinase inhibition, indicating potential therapeutic applications (Ottosen et al., 2003).

Chemical Properties and Reactivity

• Investigations into the reactivity of benzothiazole and pyrazolyl methanones provide insights into chemical properties and reactivity patterns that could be analogous to those of this compound (Patel et al., 2011).

Environmental and Analytical Applications

• The study of benzophenone UV filters in environmental samples highlights the importance of analytical techniques that could be applicable for the detection and analysis of similar compounds in various matrices (Zhang et al., 2011).

Electronic and Optical Properties

• Research on oligobenzimidazoles for their electronic, electrical, and optical properties suggests potential applications in electronic and photonic devices, which could be relevant for similar compounds (Anand & Muthusamy, 2018).